Cas no 924715-10-6 (N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide)

• Product Name: N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide
• CAS No: 924715-10-6
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6205736
• PubChem ID: 16347112
• Update Time: 2025-06-14

N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS001290729
• Z89295123
• 924715-10-6
• N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide
• EN300-26579152

• Inchi： 1S/C19H22N2O3S/c1-15-3-7-17(8-4-15)12-14-25(23,24)20-13-11-19(22)21-18-9-5-16(2)6-10-18/h3-10,12,14,20H,11,13H2,1-2H3,(H,21,22)/b14-12+
• InChI Key： XYZZWTNDVXCELG-WYMLVPIESA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCCC(NC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide

Comprehensive Overview of N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide (CAS No. 924715-10-6)

N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide, with the CAS number 924715-10-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and propanamide functional groups, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with biological systems.

The compound's chemical name reflects its complex structure, featuring a 4-methylphenyl group attached to both the sulfonamide and propanamide moieties. This design suggests potential interactions with biological targets, making it a candidate for studies in enzyme inhibition and receptor modulation. Current trends in scientific literature highlight a growing interest in sulfonamide derivatives due to their versatility in medicinal chemistry, particularly in the development of anti-inflammatory and antimicrobial agents.

One of the most frequently searched questions related to CAS No. 924715-10-6 is its synthesis pathway and purity standards. Laboratories prioritize high-purity compounds for reproducible results, and this compound is no exception. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity. Additionally, the compound's solubility and stability under various conditions are critical parameters for researchers, as these factors influence its applicability in experimental settings.

In the context of drug discovery, N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide is often compared to other sulfonamide-based compounds due to its potential pharmacological properties. Recent studies have explored its role in signal transduction pathways, with some suggesting it could modulate key cellular processes. This aligns with the broader industry focus on targeted therapies and precision medicine, where compounds with specific molecular interactions are highly valued.

Another area of interest is the compound's patent status and commercial availability. Researchers and manufacturers frequently inquire about its supply chain and regulatory compliance, especially in regions with stringent chemical regulations. The demand for high-quality reference standards has also increased, driven by advancements in analytical chemistry and quality control protocols.

From an SEO perspective, keywords such as "sulfonamide derivatives," "propanamide synthesis," and "CAS 924715-10-6 applications" are highly relevant. These terms reflect the compound's niche yet growing relevance in scientific and industrial communities. By addressing these topics, this article aims to provide a comprehensive resource for professionals seeking detailed information on this compound.

In summary, N-(4-methylphenyl)-3-[2-(4-methylphenyl)ethenesulfonamido]propanamide represents a promising area of research with potential applications in pharmaceuticals and biotechnology. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of drug design and molecular interactions. As the scientific community continues to explore its properties, this compound may emerge as a key player in the development of novel therapeutic agents.